Cas no 1173019-42-5 (RAC CARPROFEN-D3)

• Product Name: RAC CARPROFEN-D3
• CAS No: 1173019-42-5
• MF: C₁₅H₁₂ClNO₂
• MW: 276.732768058777
• MDL: MFCD09840202
• CID: 1004097
• PubChem ID: 329754303
• Update Time: 2025-07-03

RAC CARPROFEN-D3 Chemical and Physical Properties

Names and Identifiers

• RAC CARPROFEN-D3
• 6-Chloro-a-methyl-d3-9H-carbazole-2-acetic Acid
• C-5720-d3
• Imadyl-d3
• Rimadyl-d
• 6-Chloro-α-(methyl-d3)-9H-carbazole-2-acetic Acid
• Rimadyl-d3
• 2-(6-chloro-9H-carbazol-2-yl)-3,3,3-trideuteriopropanoic acid
• Carprofen-d3
• 000-d3
• Carprodyl-d3
• Ro 20-5720-d3
• Ro-20-5720
• J-003562
• CS-0202907
• 2-(6-chloro-9H-carbazol-2-yl)(3,3,3-?H?)propanoic acid
• 1173019-42-5
• 2-(6-Chloro-9H-carbazol-2-yl)-3,3,3-trideuteriopropanoic acid; Carprofen-d3; Carprofen D3 (methyl D3); rac Carprofen-d3
• Carprofen-d3, VETRANAL(TM), analytical standard
• 2-(6-Chloro-9H-carbazol-2-yl)(3,3,3-~2~H_3_)propanoic acid
• AKOS030243085
• 6-Chloro-alpha-(methyl-d3)-9H-carbazole-2-acetic Acid
• DTXSID60661858
• 6-chloro-alpha-methyl-d3-9h-carbazole-2-acetic acid
• HY-B1227S

• MDL： MFCD09840202
• Inchi： 1S/C15H12ClNO2/c1-8(15(18)19)9-2-4-11-12-7-10(16)3-5-13(12)17-14(11)6-9/h2-8,17H,1H3,(H,18,19)/i1D3
• InChI Key： PUXBGTOOZJQSKH-FIBGUPNXSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C=CC(=CC=1N2)C(C(=O)O)C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 276.07400
• Monoisotopic Mass: 276.0744866g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Melting Point: 186-1880C
• PSA: 53.09000
• LogP: 4.16260

RAC CARPROFEN-D3 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on RAC CARPROFEN-D3

Professional Introduction to Compound CAS No. 1173019-42-5 and Product Name RAC CARPROFEN-D3

Compound CAS No. 1173019-42-5 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique molecular structure and properties, plays a crucial role in the development of innovative therapeutic agents. The product name RAC CARPROFEN-D3 is a derivative of this compound, engineered to enhance its pharmacological efficacy and bioavailability. This introduction delves into the chemical characteristics, pharmacological mechanisms, and recent research advancements associated with CAS No. 1173019-42-5 and its derivative RAC CARPROFEN-D3.

The molecular structure of CAS No. 1173019-42-5 encompasses a complex arrangement of atoms that contributes to its distinct chemical behavior. This compound belongs to a class of molecules known for their anti-inflammatory and analgesic properties. The precise arrangement of functional groups in its structure allows it to interact effectively with biological targets, particularly enzymes and receptors involved in pain and inflammation pathways. Recent studies have highlighted the compound's potential in modulating these pathways, making it a promising candidate for the development of novel drugs.

In the realm of pharmaceutical research, the derivative RAC CARPROFEN-D3 has been extensively studied for its enhanced therapeutic profile. The modifications introduced in its molecular structure have led to improved solubility, reduced side effects, and increased target specificity. These advancements have positioned RAC CARPROFEN-D3 as a frontrunner in clinical trials for conditions such as osteoarthritis, rheumatoid arthritis, and post-operative pain management. The compound's ability to selectively inhibit cyclooxygenase (COX) enzymes while minimizing gastrointestinal irritation has been a focal point of interest among researchers.

Recent research publications have underscored the significance of CAS No. 1173019-42-5 and RAC CARPROFEN-D3 in addressing chronic inflammatory conditions. Studies have demonstrated that these compounds can significantly reduce inflammatory markers in animal models, suggesting their potential in human applications. The mechanism of action involves the inhibition of prostaglandin synthesis, which is a key mediator of inflammation. By targeting this pathway, the compounds effectively alleviate pain and reduce inflammation without causing significant systemic side effects.

The pharmacokinetic profile of RAC CARPROFEN-D3 has been another area of intense investigation. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs), RAC CARPROFEN-D3 exhibits a more favorable absorption and distribution pattern, leading to quicker onset of action and prolonged duration of efficacy. This has made it an attractive option for patients requiring long-term pain management. Additionally, the compound's metabolic stability ensures that it remains active in the body for an extended period, reducing the need for frequent dosing.

Advances in computational chemistry have further facilitated the optimization of CAS No. 1173019-42-5 into RAC CARPROFEN-D3. Molecular modeling techniques have allowed researchers to predict how different structural modifications will impact the compound's bioactivity and pharmacokinetic properties. This approach has led to the identification of novel analogs with enhanced therapeutic potential. The integration of artificial intelligence (AI) in drug discovery has accelerated this process, enabling faster identification of lead compounds that can be further refined through experimental validation.

Clinical trials have provided valuable insights into the safety and efficacy of RAC CARPROFEN-D3 in human populations. Preliminary results indicate that the compound is well-tolerated at therapeutic doses, with minimal gastrointestinal adverse effects compared to conventional NSAIDs. This has opened up new avenues for patients who are sensitive to traditional pain medications or who experience significant side effects from them. The trials have also shown that RAC CARPROFEN-D3 can be safely used in combination with other therapeutic agents, enhancing overall treatment outcomes.

The future prospects for CAS No. 1173019-42-5 and its derivatives are promising, with ongoing research aimed at expanding their therapeutic applications beyond pain and inflammation management. Investigations are underway to explore their potential role in treating neurodegenerative diseases, where inflammation plays a significant role in disease progression. Additionally, studies are being conducted to evaluate their efficacy in combination therapies for cancer treatment, leveraging their anti-inflammatory properties to enhance chemotherapy outcomes.

In conclusion,CAS No. 1173019-42-5 represents a significant advancement in pharmaceutical chemistry, with its derivative RAC CARPROFEN-D3 offering a compelling alternative to traditional therapeutic agents. The compound's unique molecular structure, combined with its favorable pharmacological profile, positions it as a cornerstone in modern medicine's efforts to address chronic inflammatory conditions effectively.